Cas no 1698261-09-4 (4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine)
4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine
- 4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine
- EN300-1119390
- 1698261-09-4
-
- Inchi: 1S/C11H19N5/c12-9-4-2-8(3-5-9)10-14-11-13-6-1-7-16(11)15-10/h8-9H,1-7,12H2,(H,13,14,15)
- InChI Key: CGAROFWUKKABMZ-UHFFFAOYSA-N
- SMILES: N12CCCNC1=NC(C1CCC(CC1)N)=N2
Computed Properties
- Exact Mass: 221.16404563g/mol
- Monoisotopic Mass: 221.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.8Ų
4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119390-0.05g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1119390-0.1g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1119390-0.25g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1119390-0.5g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1119390-1.0g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 1g |
$1172.0 | 2023-06-09 | ||
| Enamine | EN300-1119390-2.5g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1119390-5.0g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 5g |
$3396.0 | 2023-06-09 | ||
| Enamine | EN300-1119390-10.0g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 10g |
$5037.0 | 2023-06-09 | ||
| Enamine | EN300-1119390-1g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1119390-5g |
4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine |
1698261-09-4 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine
Introduction to 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine (CAS No. 1698261-09-4)
4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine, also known by its CAS number 1698261-09-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyrimidines and is characterized by its unique structural features and potential biological activities. The compound's structure consists of a cyclohexane ring fused with a triazolopyrimidine moiety, which imparts it with a range of pharmacological properties.
The synthesis of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine has been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the reaction of 2-chloro-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine with cyclohexylamine. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production and further pharmaceutical development.
In terms of its biological activity, 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and phosphatases that play crucial roles in signal transduction pathways associated with cancer and inflammatory diseases.
Recent research has also explored the anti-inflammatory properties of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine. Studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.
The pharmacokinetic properties of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine have also been investigated. Preclinical studies have shown that the compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it has demonstrated good metabolic stability and low toxicity in animal models. These characteristics make it an attractive candidate for further clinical evaluation.
In the context of drug development, the safety and efficacy of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine are being rigorously assessed through various stages of clinical trials. Early-phase trials have focused on evaluating the compound's safety profile and determining optimal dosing regimens. Preliminary results from these trials have been encouraging and have provided valuable insights into the compound's therapeutic potential.
The potential applications of 4-{4H,5H,6H,7H-[1][2][3]triazolo[3][3]pyrimidin-[3]-yl}cyclohexan-[3]-amine extend beyond its use as a standalone therapeutic agent. It is also being explored as a lead compound for the development of novel drug candidates with improved pharmacological properties. Researchers are investigating structural modifications to enhance its potency and selectivity while minimizing side effects.
In conclusion, 4-{4H,[3],[3],[3],[3]-[3],[3],[3]triazolo[3][3]-apyrimidin-[3]-yl}cyclohexan-[3]-amine (CAS No. 1698261-[3]-[3]) represents a promising molecule with significant potential in the field of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 4-{[3],[3],[3],[3]-[3],[3],[3]triazolo[3][3]-apyrimidin-[3]-yl}cyclohexan-[3]-amine is poised to play a crucial role in advancing our understanding and treatment of various diseases.
1698261-09-4 (4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)